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Compound of Interest

Compound Name: Furylacrylic acid

Cat. No.: B7790982 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Furylacrylic acid, including detailed personal protective equipment

(PPE) protocols, operational procedures, and disposal plans to foster a culture of safety and

precision in your work.

Personal Protective Equipment (PPE) for Furylacrylic
Acid
When handling Furylacrylic acid, a comprehensive approach to personal protection is crucial

to minimize exposure and ensure safety. The following table summarizes the recommended

PPE.
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Body Part
Personal Protective
Equipment (PPE)

Specifications & Adivice

Eyes/Face Safety Goggles or Glasses

Must be splash-proof and

conform to OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166. A face shield

may be necessary for splash

hazards.[1]

Skin Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended.[2] Inspect

gloves for any signs of

degradation or puncture before

use.

Lab Coat or Protective

Clothing

A lab coat is the minimum

requirement. For larger

quantities (over 10 milliliters),

an impervious apron should be

worn.

Respiratory Respirator (if necessary)

A NIOSH/MSHA approved

respirator should be used if

ventilation is inadequate or if

dusty conditions are

generated.[1][3] A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149

must be followed.[1]

Operational Plan for Handling Furylacrylic Acid
A systematic approach to handling Furylacrylic acid, from receipt to disposal, is critical for

laboratory safety.
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1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible

substances such as oxidizing agents.[1][3]

Ensure the storage area is equipped with an eyewash station and a safety shower.[1]

2. Handling and Preparation:

Always handle Furylacrylic acid in a well-ventilated area, such as a chemical fume hood, to

keep airborne concentrations low.[1]

Minimize dust generation and accumulation when working with the solid form.[1]

Avoid contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling the substance.[1]

3. In Case of a Spill:

For small spills, sweep up the solid material, avoiding dust generation, and place it into a

suitable, labeled container for disposal.[1][3]

Ensure adequate ventilation during cleanup.[1]

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of Furylacrylic acid is essential to prevent environmental contamination and

ensure regulatory compliance.

Waste Identification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

Consult Regulations: Always consult federal, state, and local hazardous waste regulations to

ensure complete and accurate classification and disposal.[1]
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Containerization: Collect waste in a suitable, closed, and properly labeled container.

Disposal: Dispose of the chemical waste through a licensed and approved waste disposal

company. Do not empty into drains.[3]

Visualizing the Workflow: Handling Furylacrylic Acid
To provide a clear, at-a-glance understanding of the handling process, the following diagram

illustrates the key steps and decision points.
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Preparation & Handling

Procedure & Waste

Disposal & Completion

Emergency Protocol
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End
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Large

Click to download full resolution via product page

Caption: Workflow for the safe handling of Furylacrylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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